Cas no 1806995-17-4 (Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-acetate)

• Product Name: Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-acetate
• CAS No: 1806995-17-4
• MF: C₁₁H₁₂BrF₂NO₂
• MW: 308.119289398193
• CID: 4809169
• Update Time: 2025-08-05

Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-acetate

• Inchi： 1S/C11H12BrF2NO2/c1-3-17-10(16)5-9-7(11(13)14)4-8(12)6(2)15-9/h4,11H,3,5H2,1-2H3
• InChI Key： VPIQTERKXIKLPF-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C(CC(=O)OCC)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-acetate

Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-acetate: A Comprehensive Overview

Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-acetate, identified by the CAS number 1806995-17-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile properties in medicinal chemistry. The structure of this compound is characterized by a pyridine ring substituted with bromine, a difluoromethyl group, and an ethyl acetate moiety, making it a valuable substrate for further functionalization and exploration in drug discovery.

The synthesis of Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-acetate involves a series of carefully designed organic reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and esterification processes. Recent advancements in catalytic methods have enabled the efficient construction of such substituted pyridines, which were previously challenging to synthesize. The incorporation of bromine and difluoromethyl groups introduces unique electronic and steric properties to the molecule, enhancing its reactivity and bioavailability when used as an intermediate in drug design.

Recent studies have highlighted the potential of pyridine derivatives like Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-acetate in targeting various disease states. For instance, researchers have explored its role as a precursor for anti-cancer agents due to its ability to modulate key cellular pathways involved in tumor growth and metastasis. Additionally, the compound has shown promise in the development of antiviral therapies, particularly against emerging pathogens, due to its ability to inhibit viral replication enzymes.

The structural versatility of Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-acetate allows for further functionalization to tailor its properties for specific applications. For example, the bromine substituent can serve as a site for nucleophilic substitution reactions, enabling the introduction of diverse functional groups that may enhance pharmacokinetic profiles or improve target specificity. Similarly, the difluoromethyl group contributes to the compound's lipophilicity and stability, making it an attractive scaffold for medicinal chemists.

In terms of analytical characterization, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-acetate. These methods provide critical insights into the compound's molecular integrity and stereochemical properties, ensuring its reliability as a research tool and potential therapeutic agent.

The application of computational chemistry has further expanded our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have revealed insights into its electronic structure and reactivity patterns, guiding experimental efforts toward optimizing its synthesis and biological performance. Such interdisciplinary approaches underscore the importance of integrating theoretical and experimental methodologies in advancing our knowledge of complex organic molecules like Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-acetate.

Looking ahead, the continued exploration of Ethyl 3-bromo-5-(difluoromethyl)-2-methylpyridine-6-acetate holds great promise for breakthroughs in drug development. Its unique combination of substituents positions it as a valuable asset in both academic research and industrial applications. As researchers delve deeper into its properties and potential uses, this compound is likely to play an increasingly significant role in addressing unmet medical needs across various therapeutic areas.